Cas no 2034272-01-8 (3-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-2-(trifluoromethoxy)phenylurea)

• Product Name: 3-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-2-(trifluoromethoxy)phenylurea
• CAS No: 2034272-01-8
• MF: C₁₆H₂₀F₃N₇O₂
• MW: 399.37091255188
• CID: 6263930
• PubChem ID: 121137845
• Update Time: 2025-10-28

3-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-2-(trifluoromethoxy)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-2-(trifluoromethoxy)phenylurea
• 1-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3-[2-(trifluoromethoxy)phenyl]urea
• 1-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(2-(trifluoromethoxy)phenyl)urea
• 3-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-1-[2-(trifluoromethoxy)phenyl]urea
• F6438-3502
• 2034272-01-8
• AKOS032456949

• Inchi： 1S/C16H20F3N7O2/c1-25(2)13-22-12(23-14(24-13)26(3)4)9-20-15(27)21-10-7-5-6-8-11(10)28-16(17,18)19/h5-8H,9H2,1-4H3,(H2,20,21,27)
• InChI Key： RBVWXZYQESIAGU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1NC(NCC1N=C(N=C(N=1)N(C)C)N(C)C)=O)(F)F

Computed Properties

• Exact Mass: 399.16305739g/mol
• Monoisotopic Mass: 399.16305739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.5Ų

Additional information on 3-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-2-(trifluoromethoxy)phenylurea

3-{4,6-Bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-2-(trifluoromethoxy)phenylurea: A Comprehensive Overview

The compound 3-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-2-(trifluoromethoxy)phenylurea (CAS No. 2034272-01-8) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of ureas, which are widely used in various industries due to their unique chemical properties. The molecule features a triazine ring substituted with dimethylamino groups and a trifluoromethoxyphenyl group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its structure allows for strong interactions with biological targets, making it a promising candidate for drug design. Researchers have explored its role in inhibiting key enzymes involved in metabolic pathways, particularly in the context of neurodegenerative diseases. The trifluoromethoxyphenyl group contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

In addition to its pharmaceutical applications, CAS No. 2034272-01-8 has shown potential in agricultural chemistry. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials have demonstrated that this compound can enhance crop yields under stress conditions, such as drought or salinity. The dimethylamino groups in the triazine ring are believed to play a critical role in stabilizing the compound's structure under varying environmental conditions.

The synthesis of this compound involves a multi-step process that combines nucleophilic substitution and condensation reactions. The use of advanced catalysts has significantly improved the yield and purity of the product. Recent advancements in green chemistry have also enabled the development of more sustainable synthesis routes for 3-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-1-2-(trifluoromethoxy)phenylurea, reducing the environmental footprint of its production.

From a structural perspective, the compound's triazine ring provides a rigid framework that enhances its stability and bioavailability. The dimethylamino substituents contribute to the molecule's basicity, while the trifluoromethoxy group introduces electron-withdrawing effects that modulate reactivity. These properties make the compound highly adaptable for use in diverse chemical reactions and biological systems.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and reducing potential side effects. Computational modeling techniques have been employed to predict the compound's pharmacokinetics and toxicity profiles. These studies are expected to pave the way for its clinical evaluation in various therapeutic areas.

In conclusion, CAS No. 2034272-01-8 represents a significant advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for developing innovative solutions in medicine and agriculture. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in addressing global challenges in health and food security.